Benzene, 1-bromo-3-(4,4,4-trifluorobutyl)-

• Molecular Formula: C10H10BrF3
• Molecular Weight: 267.08 g/mol
• IUPAC Name: 1-bromo-3-(4,4,4-trifluorobutyl)benzene
• InChI: InChI=1S/C10H10BrF3/c11-9-5-1-3-8(7-9)4-2-6-10(12,13)14/h1,3,5,7H,2,4,6H2
• InChI Key: QPHYYCBLAGWBRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)CCCC(F)(F)F

Description

Benzene, 1-bromo-3-(4,4,4-trifluorobutyl)- is a useful research compound. Its molecular formula is C10H10BrF3 and its molecular weight is 267.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(3-bromo-phenyl)-4,4,4-trifluoro-butan-1-one (3.1 g, 11 mmol) and diglyme was treated with hydrazine mono hydrate (5.5 g, 110.3 mmol), and stirred at 100° C. for 2 hours then treated with powder KOH (3.1 g, 55.1 mmol). The stirring continued at 150° C. for 6 hours. The mixture was cooled to room temperature, poured into a mixture of ice/water and extracted with ethyl ether. The extracts were combined, dried over MgSO4 and concentrated in vacuo. The crude product was purified on silica gel (ISCO) using hexanes as the eluting solvent to give 1-Bromo-3-(4,4,4-trifluoro-butyl)-benzene as a colorless oil (2.4 g, 88% yield). m/e (M)+ 266; 1H NMR (400 MHZ, DMSO-d6) δ ppm, 1.7-1.8 (m, 2 H), 2.1-2.2 (m, 2 H), 2.6 (t, J=7.6 Hz, 2 H), 7.2-7.25 (m, 2 H), 7.3-7.35 (m, 1 H), 7.4 (s, 1 H)